Cas no 17066-67-0 (b-Selinene, (~90%))

b-Selinene, (~90%) Properties

Names and Identifiers

• Naphthalene,decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, (4aR,7R,8aS)-
• &#946
• (+)-&#946
• 7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
• Eudesma-4(14),11-diene
• -Eudesmene
• selina-4(10),11-diene
• Selina-4(14),11-diene
• -Selinene
• β-selinene
• β-Eudesmene
• beta-selinene
• beta- eudesmene
• 7-Isopropenyl-4alpha-methyl-1-methylenedecahydronaphthalene
• (4aR,8aα)-Decahydro-4a-methyl-1-methylene-7β-(1-methylethenyl)naphthalene
• (4aR-(4aalpha,7alpha,8abeta))- decahydro-4a-methyl-1-methylene-7-(1-methyl ethenyl) naphthalene
• b-Selinene, (~90%)
• 5bH,7b,10a-selina-4(14),11-diene
• (4aS,7S,8aR)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene
• (-)-beta-selinene
• LMPR0103190010
• Q27121583
• (5beta,7alpha,10alpha)-eudesma-4(14),11-diene
• Naphthalene, decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, (4aR-(4aalpha,7alpha,8abeta))-
• YOVSPTNQHMDJAG-ZNMIVQPWSA-N
• (4aS,7S,8aR)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene (5beta,7alpha,10alpha)-eudesma-4(14),11-diene
• (4aS,7S,8aR)-7-isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
• (3S,4aR,8aS)-8a-methyl-5-methylidene-3-prop-1-en-2-yl-1,2,3,4,4a,6,7,8-octahydronaphthalene
• 17066-67-0
• CHEBI:49274
• BETA-SELINENE
• CHEBI:10443
• Q27108640
• (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene eudesma-4(14),11-diene
• LMPR0103190014
• beta-Eudesmene
• (4ar,7r,8as)-decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-naphthalene
• (4aR,7R,8aS)-7-isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
• (+)-beta-Selinene
• 7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene-, (4aR-(4a.alpha.,7.alpha.,8a.beta.))-
• (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)decahydronaphthalene
• C09723
• .beta.-Selinene
• Naphthalene, decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-, [4aR-(4a.alpha.,7.alpha.,8a.beta.)]-
• [4aR-(4aalpha,7alpha,8abeta)]-decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)-naphthalene
• CHEMBL2287242
• (4aR,7R,8aS)-4a-methyl-1-methylidene-7-(prop-1-en-2-yl)-decahydronaphthalene
• YOVSPTNQHMDJAG-QLFBSQMISA-N
• NS00113988
• DTXSID201020829
• (+)-.beta.-Selinene
• .beta.-Eudesmene
• beta-Selinene
• 5beta,10alpha-Eudesma-4(14),11-diene
• [4aS-(4aalpha,7alpha,8abeta)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
• beta-Helmiscapene
• 29868-52-8
• (-)-Eudesma-4(14),11-diene
• 473-12-1
• 66141-12-6
• [4aR-(4aalpha,7alpha,8aalpha)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
• beta-eudesmene
• [4aS-(4aalpha,7beta,8abeta)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
• (-)-beta-Selinene
• (+)-beta-selinene
• 83434-35-9
• β-Selinene
• [4aR-(4aalpha,7beta,8aalpha)]-Decahydro-4a-methyl-1-methylene-7-(1-methylethenyl)naphthalene
• (4AR,7R,8aS)-4a-methyl-1-methylene-7-(prop-1-en-2-yl)decahydronaphthalene
• +Expand

• InChIKey： YOVSPTNQHMDJAG-QLFBSQMISA-N
• Inchi： InChI=1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h13-14H,1,3,5-10H2,2,4H3/t13-,14+,15-/m1/s1
• SMILES： [C@@]12([H])C[C@H](C(C)=C)CC[C@@]1(C)CCCC2=C

Computed Properties

• Exact Mass: 204.187800766g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.187800766g/mol
• Heavy Atom Count: 15
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.72520
• Refractive Index: 1.488
• Boiling Point: 262.9±10.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 102.2±13.8 °C
• Density: 0.9±0.1 g/cm3

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